3-(7-(3,4-Dimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid

• IUPAC Name: 3-[7-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• InChI: InChI=1S/C16H16N4O4/c1-23-12-4-3-10(9-13(12)24-2)11-7-8-17-16-18-14(19-20(11)16)5-6-15(21)22/h3-4,7-9H,5-6H2,1-2H3,(H,21,22)
• InChI Key: SEMUTAVGHJZIJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=NC3=NC(=NN23)CCC(=O)O)OC
• Molecular Formula: C16H16N4O4
• Molecular Weight: 328.32 g/mol

Description

The compound “3-(7-(3,4-Dimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid” is a complex organic molecule. It contains a 1,2,4-triazolo[1,5-a]pyrimidine core, which is a bicyclic structure consisting of a triazole ring fused with a pyrimidine ring. This core is substituted at the 7-position with a 3,4-dimethoxyphenyl group and at the 3-position with a propanoic acid group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, density, and solubility, are not available in the retrieved resources.

Scientific Research Applications

Synthetic Chemistry and Structural Analysis

• Synthesis and Characterization : Novel derivatives of pyrimidine, including compounds with the [1,2,4]triazolo[1,5-a]pyrimidine ring, have been synthesized through condensation reactions. These compounds have been characterized using X-ray single crystal diffraction and various spectroscopic techniques, offering insights into their molecular structures and potential for further chemical modifications (Lahmidi et al., 2019).
• Crystal Structure Analysis : Detailed crystal structure analysis and spectroscopic characterization have been conducted to understand the molecular and geometric parameters of these compounds, providing a basis for their potential applications in various fields, including materials science and drug design (Repich et al., 2017).

Biological Activity

• Antibacterial Activity : Certain synthesized [1,2,4]triazolo[1,5-a]pyrimidine derivatives have shown antibacterial activity against Gram-positive and Gram-negative bacteria, highlighting their potential as leads for the development of new antibacterial agents (Lahmidi et al., 2019).
• Anticancer Potential : Compounds incorporating the [1,2,4]triazolo[1,5-a]pyrimidine skeleton have been evaluated for their anticancer activity, demonstrating moderate antitumor potential against certain cancer cell lines. This suggests their potential utility in cancer research and therapy development (Rostom et al., 2011).
• Antimalarial Effects : Research has also explored the antimalarial effects of 2-(3,4-dichloroanilino)-7-((dialkylamino)alkyl)amino-5-methyl-s-triazolo[1,5-a]pyrimidines, indicating the potential of [1,2,4]triazolo[1,5-a]pyrimidine derivatives in developing new antimalarial therapies (Werbel et al., 1973).

Future Directions

The future research directions for this compound could involve elucidating its synthesis, studying its reactivity, determining its physical and chemical properties, and investigating its potential biological activities. Given the reported activities of related 1,2,4-triazole derivatives, this compound could be of interest in the development of new drugs.